Cas no 4029-64-5 (Bufa-20,22-dienolide,3-(acetyloxy)-14,15-epoxy-, (3b,5b,15b)-)

• Product Name: Bufa-20,22-dienolide,3-(acetyloxy)-14,15-epoxy-, (3b,5b,15b)-
• CAS No: 4029-64-5
• MF: C₂₆H₃₄O₅
• MW: 426.545168399811
• CID: 329601
• PubChem ID: 282303
• Update Time: 2025-04-19

Bufa-20,22-dienolide,3-(acetyloxy)-14,15-epoxy-, (3b,5b,15b)- Chemical and Physical Properties

Names and Identifiers

• Bufa-20,22-dienolide,3-(acetyloxy)-14,15-epoxy-, (3b,5b,15b)-
• bufa-20,22-dienolide, 3-(acetyloxy)-14,15-epoxy-, (3beta,5beta,8xi,9xi,15beta)-
• resibufogenin acetate
• 3-(acetyloxy)-14,15-epoxybufa-20,22-dienolide
• NSC-135688
• NSC135688
• 4029-64-5
• Acetylresibufogenin
• Neuro_000068
• DTXSID10960722
• NCI60_000797

• Inchi： 1S/C26H34O5/c1-15(27)30-18-8-10-24(2)17(12-18)5-6-20-19(24)9-11-25(3)21(13-22-26(20,25)31-22)16-4-7-23(28)29-14-16/h4,7,14,17-22H,5-6,8-13H2,1-3H3
• InChI Key： PYQLJWZNYPKLBI-UHFFFAOYSA-N
• SMILES： O1C2CC(C3=COC(C=C3)=O)C3(C)CCC4C5(C)CCC(CC5CCC4C132)OC(C)=O

Computed Properties

• Exact Mass: 426.241
• Monoisotopic Mass: 426.241
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 890
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.1A^2
• XLogP3: 4.3

Experimental Properties

• Density: 1.23
• Boiling Point: 558.2°Cat760mmHg
• Flash Point: 240°C
• Refractive Index: 1.581

Bufa-20,22-dienolide,3-(acetyloxy)-14,15-epoxy-, (3b,5b,15b)- Security Information

• Hazardous Material transportation number：UN 3172
• Packing Group：II
• Hazard Level：6.1(a)
• HazardClass：6.1(a)
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Bufanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bufanolides and derivatives